tert-butyl N-(3-{5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-2-yl}phenyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Crystal Structure and Analysis
Research on imidazo[1,2-a]pyridine derivatives, closely related to the specified compound, highlights their structural characteristics and interactions. Studies have explored the crystal structure and Hirshfeld surface analysis of these compounds, revealing insights into their molecular conformations and potential applications in designing new materials or drug molecules (Dhanalakshmi et al., 2018).
Synthesis and Inhibitory Activity
Various imidazo[1,2-a]pyridines linked to carbamate moiety have been synthesized and evaluated for their α-glucosidase inhibitory activity, indicating potential applications in medicinal chemistry for diabetes management or treatment (Saeedi et al., 2020).
Molecular Structure and Vibrational Properties
Further research into derivatives of imidazo[1,2-a]pyridine emphasizes their role in chemical fields, with studies on their synthesis, crystal structure, and vibrational properties. These studies provide a foundation for understanding the interactions and stability of such compounds, which is crucial for their application in drug design and material science (Chen et al., 2021).
Mechanofluorochromic and Gel Formation Properties
Investigations into pyrimidine-containing compounds have revealed their potential as non-traditional π-gelators and mechanofluorochromic dyes, suggesting applications in the development of responsive materials and sensors (Mi et al., 2018).
Catalytic and Structural Effects
Research also extends to the effects of hindrance in N-pyridyl imidazolylidenes coordinated to iridium on structure and catalysis, exploring how structural modifications influence catalytic activities and potentially offering a pathway to developing new catalysts (Specht et al., 2013).
Mechanism of Action
properties
IUPAC Name |
tert-butyl N-[3-(5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidin-2-yl)phenyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O2/c1-17(2,3)23-16(22)19-13-7-4-6-12(10-13)14-11-21-9-5-8-18-15(21)20-14/h4,6-7,10-11H,5,8-9H2,1-3H3,(H,18,20)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPTMUEZHUKKBNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=CN3CCCNC3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.